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Compound of Interest

Compound Name: Phenazine oxide

Cat. No.: B1679786

Essential Safety and Handling Guide for
Phenazine Oxide

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling Phenazine oxide. It outlines the
necessary personal protective equipment (PPE), safe handling procedures, and disposal plans
to ensure a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Phenazine oxide is a chemical that requires careful handling due to its potential health effects.
It is classified as causing skin irritation, serious eye irritation, and may cause respiratory
irritation.[1][2]

Summary of Potential Hazards:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1679786?utm_src=pdf-interest
https://www.benchchem.com/product/b1679786?utm_src=pdf-body
https://www.benchchem.com/product/b1679786?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Phenazine-oxide
https://www.guidechem.com/msds/304-81-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Statement

GHS Classification

Description

H315 Skin Irritation (Category 2) Causes skin irritation.[1][2]
o Causes serious eye irritation.
H319 Eye Irritation (Category 2A) o
N o May cause respiratory
H335 Specific Target Organ Toxicity

irritation.

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with handling Phenazine oxide, the following personal

protective equipment is mandatory.

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
dust that can cause serious

eye irritation.

Skin Protection

- Hand Protection: Chemical-
resistant gloves (e.g., Nitrile
rubber). - Body Protection:

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

Prevents skin contact which
can lead to irritation and

potential absorption.

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and
particulates should be used if

ventilation is inadequate or

when handling large quantities.

Protects the respiratory tract
from irritation due to inhalation

of dust or aerosols.

Operational Plan for Safe Handling

A systematic approach to handling Phenazine oxide from receipt to disposal is crucial for

laboratory safety.
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. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

The storage area should be clearly labeled with the appropriate hazard warnings.
. Handling and Use:

All handling of Phenazine oxide should be conducted in a well-ventilated area, preferably
within a chemical fume hood.

Avoid the generation of dust.
Do not eat, drink, or smoke in the area where Phenazine oxide is handled.
Wash hands thoroughly with soap and water after handling.
Ensure an eyewash station and safety shower are readily accessible.
. Accidental Release Measures:
In case of a spill, evacuate the area.
Wear appropriate PPE, including respiratory protection.

For dry spills, carefully sweep up the material to avoid creating dust and place it in a suitable,
labeled container for disposal.

For wet spills, absorb with an inert material and place in a sealed container.
Wash the spill area thoroughly with soap and water.
Prevent the spilled material from entering drains or waterways.

. First-Aid Measures:
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« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

 In case of skin contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If irritation persists, seek medical attention.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.

« |If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek medical attention.

Disposal Plan

Proper disposal of Phenazine oxide and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Dispose of Phenazine oxide and any contaminated waste in a designated hazardous waste
container.

All waste must be disposed of in accordance with local, regional, and national regulations.

Do not dispose of down the drain or with general laboratory trash.

Contaminated PPE should also be disposed of as hazardous waste.

Workflow for Safe Handling of Phenazine Oxide

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1679786?utm_src=pdf-body
https://www.benchchem.com/product/b1679786?utm_src=pdf-body
https://www.benchchem.com/product/b1679786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for Phenazine Oxide

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Area
(Chemical Fume Hood)

Perform Experimental Procedure

Weigh/Measure Phenazine Oxide
(Avoid Dust Generation)

Decontaminate Work Area

Dispose of Waste in
Hazardous Waste Container

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of Phenazine oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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